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Compound of Interest

Compound Name: 2,4-Dichlorobenzyl mercaptan

Cat. No.: B1585405 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,4-Dichlorobenzyl Mercaptan

This guide provides comprehensive safety and handling protocols for 2,4-Dichlorobenzyl
mercaptan (CAS No. 59293-67-3), tailored for researchers, scientists, and professionals in

drug development. The information herein is synthesized from authoritative safety data sheets

and toxicological literature to ensure the highest standards of laboratory safety and scientific

integrity.

Core Chemical Profile and Properties
2,4-Dichlorobenzyl mercaptan is a sulfur-containing organic compound. Its mercaptan group

(-SH) is the source of its potent, unpleasant odor, a characteristic feature of thiols, often

described as a stench.[1][2] This odor serves as an immediate, albeit qualitative, indicator of its

presence. Understanding its physical and chemical properties is fundamental to its safe

handling.
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Property Value Source(s)

CAS Number 59293-67-3 [1][3]

Molecular Formula C₇H₆Cl₂S [1][4]

Molecular Weight 193.10 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[2][5]

Odor Strong, unpleasant (Stench) [1][2]

Refractive Index 1.6025-1.6065 @ 20°C [5]

Stability Stable under normal conditions [1]

Water Solubility Insoluble [2][6]

Hazard Identification and Toxicology
This compound is classified as hazardous under multiple global standards.[3] The primary

routes of exposure are inhalation, skin contact, and ingestion.[7] Its toxicity profile necessitates

stringent handling procedures.

The toxicity of mercaptans is linked to their ability to induce oxidative stress, which can lead to

cellular damage.[7] While specific data for this compound is limited, the general mechanism

involves the generation of reactive oxygen species (ROS), which can overwhelm cellular

antioxidant defenses.[7]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic /

Harmful if swallowed
[2][3]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled [2][3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][3]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical, combining engineering controls with

appropriate PPE. The causality behind these choices is the compound's volatility and its toxicity

via inhalation and dermal absorption.

Engineering Controls
Chemical Fume Hood: All handling of 2,4-Dichlorobenzyl mercaptan must be conducted in

a certified chemical fume hood to control vapor inhalation.[2][3]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[8]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located near the workstation.[2][9]

Personal Protective Equipment (PPE)
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The selection of PPE is based on a risk assessment of the procedures being performed.

Scenario
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Lab Use

(Small

Quantities)

Chemical safety

goggles

conforming to EN

166 or NIOSH

standards.[1][10]

Chemical-

resistant gloves

(e.g., Neoprene,

Butyl rubber).

Inspect gloves

for integrity

before use.[1]

[11]

Standard

laboratory coat.

Long-sleeved

clothing.[1]

Not required if

handled

exclusively within

a functioning

chemical fume

hood.[1]

Large Scale Use

or Spill Cleanup

Face shield in

addition to

chemical safety

goggles.

Heavy-duty

chemical-

resistant gloves

(e.g., Butyl,

laminate film).

[11]

Chemical-

resistant apron

or impervious

clothing over a

lab coat.[10]

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

necessary if

fume hood use is

not feasible or in

case of a large

spill.[12]

Standard Operating Protocol: Safe Handling and
Storage
Adherence to a strict protocol minimizes the risk of exposure during routine laboratory

operations.

Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of any unnecessary items. Don all required PPE as outlined in Section 3.2.
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Aliquotting: Conduct all transfers and aliquotting of the liquid within the fume hood. Use non-

sparking tools and equipment.[8][13]

Cross-Contamination: Avoid personal contact with the substance.[14] Do not eat, drink, or

smoke in the handling area.[15]

Post-Handling: After handling, tightly seal the container. Decontaminate any surfaces that

may have been exposed. Wash hands and any exposed skin thoroughly with soap and

water.[3] Contaminated clothing should be removed immediately and laundered separately

before reuse.[14][15]

Storage Protocol
Container: Keep the container tightly closed and properly labeled.[2]

Location: Store in a cool, dry, and well-ventilated area, segregated from incompatible

materials.[13]

Conditions to Avoid: Store away from heat, sparks, open flames, and other ignition sources.

[13] Avoid incompatible products.[1]

Emergency Procedures: A Self-Validating System
Immediate and correct response to an emergency is critical. All personnel must be trained on

these procedures.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air.[10] If breathing is difficult or

has stopped, provide artificial respiration (do not use mouth-to-mouth if the substance was

ingested or inhaled).[3][10] Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, seek medical

attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1][10] Remove contact lenses if present and easy to
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do.[2] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth thoroughly with water.[10] Never give

anything by mouth to an unconscious person.[10] Call a poison control center or doctor

immediately.[3][6]

Spill Management Protocol
Evacuate & Secure: Evacuate all non-essential personnel from the spill area. Shut off all

ignition sources.[13]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE (see Section 3.2), contain the spill using an inert

absorbent material such as vermiculite, dry sand, or earth.[3] Do not use combustible

materials.

Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container

for hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Report: Report the incident to the laboratory supervisor and environmental health and safety

office.

Fire Fighting
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[1]

Hazards: Thermal decomposition can lead to the release of irritating and toxic gases and

vapors, including sulfur oxides, hydrogen chloride, and carbon oxides.[1][16]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in positive pressure mode.[10][13]

Waste Disposal
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Chemical waste must be managed in accordance with all local, state, and federal regulations.

[17][18]

Containerization: Collect waste 2,4-Dichlorobenzyl mercaptan and contaminated materials

(e.g., absorbent pads, gloves) in a dedicated, sealed, and clearly labeled hazardous waste

container.

Segregation: Do not mix with other waste streams unless specifically instructed by your

institution's environmental health and safety (EHS) department.

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management program.[2][15] Under no circumstances should this chemical be disposed of

down the drain.

Visualization of Laboratory Workflow
The following diagram illustrates the complete lifecycle for handling 2,4-Dichlorobenzyl
mercaptan in a research environment, emphasizing critical safety checkpoints.
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Procurement & SDS Review

Receiving & Inspection
(Check for leaks)

Secure Storage
(Cool, Dry, Ventilated)

Pre-Use Safety Check
(Don PPE, Verify Fume Hood)

Retrieve for experiment

Experimental Use
(Handling in Fume Hood)

Post-Use Procedure
(Seal container, Decontaminate)

Solid Waste Collection
(Contaminated PPE, etc.)

Liquid Waste Collection
(Unused Reagent)Emergency Spill Protocol

 If Spill Occurs

Return to storage

Hazardous Waste Disposal
(EHS Pickup)

 Re-evaluate Safety

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Dichlorobenzyl mercaptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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